Cas no 2005064-60-6 (Carbamic acid, N-[1-methyl-3-oxo-3-(1H-pyrrol-2-yl)propyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[1-methyl-3-oxo-3-(1H-pyrrol-2-yl)propyl]-, 1,1-dimethylethyl ester
• CAS No: 2005064-60-6
• MF: C₁₃H₂₀N₂O₃
• MW: 252.309503555298
• CID: 5293588
• Update Time: 2025-06-22

Carbamic acid, N-[1-methyl-3-oxo-3-(1H-pyrrol-2-yl)propyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[1-methyl-3-oxo-3-(1H-pyrrol-2-yl)propyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H20N2O3/c1-9(15-12(17)18-13(2,3)4)8-11(16)10-6-5-7-14-10/h5-7,9,14H,8H2,1-4H3,(H,15,17)
• InChI Key： FRKWKJCFFPYANO-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C)CC(=O)C1=CC=CN1

Additional information on Carbamic acid, N-[1-methyl-3-oxo-3-(1H-pyrrol-2-yl)propyl]-, 1,1-dimethylethyl ester

Carbamic Acid, N-[1-Methyl-3-Oxo-3-(1H-Pyrrol-2-Yl)Propyl]-, 1,1-Dimethylethyl Ester (CAS No: 2005064-60-6)

Carbamic acid derivatives have long been of interest in organic chemistry due to their versatile applications in drug discovery, agrochemicals, and materials science. Among these derivatives, the compound Carbamic acid, N-[1-methyl-3-oxo-3-(1H-pyrrol-2-yl)propyl]-, 1,1-dimethylethyl ester (CAS No: 2005064-60-6) stands out as a unique molecule with promising potential in various fields.

The structure of this compound is characterized by a carbamic acid backbone with a substituted propyl group and a 1,1-dimethylethyl ester moiety. The presence of the 1H-pyrrolidine ring introduces interesting electronic and steric properties, making this compound a valuable substrate for further chemical modifications. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and anticancer agents.

One of the most notable advancements involving this compound is its application in asymmetric catalysis. Researchers have utilized its chiral center to develop enantioselective reactions, which are crucial for the production of pharmaceuticals with high optical purity. For instance, a study published in Nature Chemistry demonstrated how this compound can serve as a chiral auxiliary in the synthesis of complex natural products.

In addition to its synthetic applications, this carbamic acid derivative has shown potential in materials science. Its ability to form stable amide bonds has led to its use in the development of biodegradable polymers for biomedical applications. A recent breakthrough reported in Advanced Materials showcased its role in creating eco-friendly packaging materials with enhanced mechanical properties.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the pyrrolidine ring via a tandem cyclization reaction and the subsequent esterification to introduce the 1,1-dimethylethyl group. These steps require precise control over reaction conditions to ensure high yields and product quality.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of this compound. Preliminary studies suggest that it undergoes rapid hydrolysis under physiological conditions, making it a promising candidate for green chemistry applications.

In conclusion, Carbamic acid, N-[1-methyl-3-oxo-3-(1H-pyrrol-2-yl)propyl]-, 1,1-dimethylethyl ester (CAS No: 2005064-60-6) is a multifaceted molecule with diverse applications across various scientific disciplines. Its unique structure and reactivity continue to inspire innovative research directions, solidifying its position as an important tool in modern organic chemistry.